![molecular formula C12H18N4O4 B1329228 Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- CAS No. 56223-91-7](/img/structure/B1329228.png)
Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro-
Overview
Description
Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- is an organic compound composed of a nitro group and a primary amine group. It is a colorless liquid with a strong odor and is relatively non-toxic. Aniline has a variety of uses due to its reactivity and solubility, and is widely used in the production of dyes, pharmaceuticals, and other chemicals.
Scientific Research Applications
Crystal Structure Analysis
- Crystal Structure of N,N-diethylbenzene-1,4-diaminium dinitrate :This research presents the crystal structure of the dinitrate salt of 4-(N,N-diethylamino)aniline, highlighting the formation of a three-dimensional structure through hydrogen bonding. The study contributes to understanding the molecular conformation and intermolecular interactions of such compounds (Bouaoud et al., 2014).
Chemical Reaction Kinetics
- Kinetics and Mechanism of Reactions with Ethyl S-Aryl Thiocarbonates :This paper examines the kinetics of reactions involving anilines and ethyl S-aryl thiocarbonates. The findings contribute to the broader understanding of reaction mechanisms involving substituted anilines (Castro et al., 1999).
Potential as Nitric Oxide Release Agents
- N-(2-Phenylethyl)nitroaniline Derivatives :Research into 2,4-Dinitro-N-(2-phenylethyl)aniline and its derivatives has revealed their potential as precursors for slow and sustained nitric oxide release agents. The study discusses the molecular structures and hydrogen bonding interactions of these compounds (Wade et al., 2013).
Alkylation Over Solid Acid Catalysts
- Aniline Alkylation over Solid Acid Catalysts :This review addresses the vapor phase alkylation of aniline over various solid acid catalysts. It provides insight into the role of catalysts' structural features in controlling conversion and selectivity, relevant in industrial applications (Narayanan & Deshpande, 2000).
Interaction with Nucleophiles
- Reactions with Nucleophiles :The study of the reactions of dinitroaniline herbicides with nucleophiles adds to the understanding of regioselectivity and stereoelectronic effects. This information is useful in the field of agricultural chemistry (Annandale et al., 1998).
Mechanism of Action
Target of Action
Anilines, in general, are known to interact with various biological targets due to their aromatic ring structure and the presence of an amino group .
Mode of Action
Anilines are known to undergo various chemical reactions. They contain a benzene ring in which a carbon–hydrogen (C–H) bond can be replaced with a carbon–nitrogen (C–N) bond without disrupting the aromatic system, thus producing the nitrogenated aromatic framework of an aniline . This property allows them to interact with various biological targets.
Biochemical Pathways
For instance, 4-dimethylaminopyridine (DMAP) is more than ten thousand times stronger than pyridine or N,N-dimethylaniline, thanks to charge delocalization in its conjugate acid .
Pharmacokinetics
Anilines and their dimethyl derivatives reportedly become haematotoxic after metabolic n-hydroxylation of their amino groups .
Result of Action
The 4-amino-n-[2 (diethylamino) ethyl] benzamide (procainamide)-tetraphenylborate complex was synthesized and characterized by several physicochemical methods .
Action Environment
The presence of a methyl group at the c2-position may generally suppress fast metabolic rates of dimethyl aniline derivatives that promote metabolic activation reactions at nh2 moieties .
properties
IUPAC Name |
N-(2,4-dinitrophenyl)-N',N'-diethylethane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O4/c1-3-14(4-2)8-7-13-11-6-5-10(15(17)18)9-12(11)16(19)20/h5-6,9,13H,3-4,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZRREOJHASMOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40204787 | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56223-91-7 | |
Record name | N2-(2,4-Dinitrophenyl)-N1,N1-diethyl-1,2-ethanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56223-91-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056223917 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aniline,4-dinitro- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85867 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Aniline, N-(2-(diethylamino)ethyl)-2,4-dinitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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